Cas no 61556-14-7 (2-Acridinesulfonic acid, 9-methyl-)
61556-14-7 structure
Product Name:2-Acridinesulfonic acid, 9-methyl-
CAS No:61556-14-7
MF:C14H11NO3S
MW:273.307042360306
CID:474935
PubChem ID:21493592
Update Time:2025-04-19
2-Acridinesulfonic acid, 9-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Acridinesulfonic acid, 9-methyl-
- 9-methylacridine-2-sulfonic acid
- DTXSID30614856
- 61556-14-7
- SCHEMBL11875453
-
- Inchi: 1S/C14H11NO3S/c1-9-11-4-2-3-5-13(11)15-14-7-6-10(8-12(9)14)19(16,17)18/h2-8H,1H3,(H,16,17,18)
- InChI Key: BCZBIQXELPPJLI-UHFFFAOYSA-N
- SMILES: S(C1C=CC2C(C=1)=C(C)C1C=CC=CC=1N=2)(=O)(=O)O
Computed Properties
- Exact Mass: 273.04603
- Monoisotopic Mass: 273.04596439g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 431
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- PSA: 67.26
2-Acridinesulfonic acid, 9-methyl- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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